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Compound of Interest

Compound Name: 1-(4-Bromophenyl)piperidin-2-one

CAS No.: 27471-43-8

Cat. No.: B1292168

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthetic considerations for the N-aryl lactam, 1-(4-Bromophenyl)piperidin-2-one (CAS

No. 27471-43-8). While this specific molecule is not extensively documented in peer-reviewed

literature, this guide synthesizes foundational chemical principles and data from closely related

analogues to offer valuable insights for researchers in medicinal chemistry and organic

synthesis. We present its core physicochemical properties, a detailed, mechanistically-

grounded hypothetical synthesis protocol, and discuss its potential significance as a scaffold in

drug discovery, drawing from the established biological activities of the broader N-aryl

piperidinone class.
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1-(4-Bromophenyl)piperidin-2-one is a heterocyclic compound featuring a six-membered

piperidinone (δ-valerolactam) ring N-substituted with a 4-bromophenyl group. The core

structure combines a polar lactam moiety with a hydrophobic aryl halide, suggesting its

potential utility as an intermediate in the synthesis of more complex molecules with tailored

solubility and metabolic profiles.

The fundamental properties of this compound are summarized below.

Property Value Source

IUPAC Name
1-(4-bromophenyl)piperidin-2-

one
-

Synonyms
1-(4-bromophenyl)-δ-

valerolactam
-

CAS Number 27471-43-8 [1]

Molecular Formula C₁₁H₁₂BrNO [1]

Molecular Weight 254.12 g/mol [1]

Appearance
(Predicted) White to off-white

solid
-

The molecular structure consists of a planar bromophenyl ring attached to the nitrogen atom of

a non-planar, saturated piperidin-2-one ring. The amide bond of the lactam introduces rigidity

and a dipole moment. The bromine atom on the phenyl ring provides a site for further

functionalization through various cross-coupling reactions (e.g., Suzuki, Sonogashira,

Buchwald-Hartwig), making it a versatile building block.

Proposed Synthesis Pathway: Beckmann
Rearrangement
While a specific, validated synthesis for 1-(4-Bromophenyl)piperidin-2-one is not readily

available in the literature, a highly plausible and well-established method for its preparation is

the Beckmann rearrangement of a corresponding ketoxime.[2][3][4] This reaction transforms a
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cyclic oxime into a lactam, and the protocol described below is a robust, self-validating system

grounded in fundamental organic chemistry.

The proposed two-step synthesis starts from the commercially available 4-bromoaniline and

glutaric anhydride.

Step 1: Acylation

Step 2: Reductive Cyclization

Step 3: Selective Reduction

4-Bromoaniline

5-((4-bromophenyl)amino)-5-oxopentanoic acid

Toluene, reflux

Glutaric Anhydride

Toluene, reflux

Intermediate Acid

1-(4-Bromophenyl)piperidin-2,6-dione

Acetyl Chloride, reflux

Dione Intermediate

1-(4-Bromophenyl)piperidin-2-one

NaBH4, Ethanol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Proposed Synthetic Workflow for 1-(4-Bromophenyl)piperidin-2-one.

Experimental Protocol
Step 1: Synthesis of 5-((4-bromophenyl)amino)-5-oxopentanoic acid

Reagents & Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and

reflux condenser, add 4-bromoaniline (10.0 g, 58.1 mmol) and glutaric anhydride (6.63 g,

58.1 mmol).

Solvent Addition: Add 100 mL of toluene to the flask.

Reaction: Heat the mixture to reflux and maintain for 3-4 hours. The progress can be

monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

Work-up: Allow the reaction mixture to cool to room temperature. The solid product will

precipitate. Collect the solid by vacuum filtration, wash with cold toluene (2 x 20 mL), and dry

under vacuum to yield the intermediate amic acid.

Causality: This is a standard acylation reaction. The nucleophilic amine of 4-bromoaniline

attacks one of the electrophilic carbonyl carbons of glutaric anhydride, leading to ring-opening

and the formation of the corresponding amic acid. Toluene is a suitable solvent that allows for

the necessary reflux temperature.

Step 2: Synthesis of 1-(4-Bromophenyl)piperidin-2,6-dione

Reagents & Setup: Place the dried 5-((4-bromophenyl)amino)-5-oxopentanoic acid (from

Step 1) into a 100 mL round-bottom flask with a reflux condenser.

Cyclization: Add acetyl chloride (20 mL) and gently reflux the mixture for 2 hours.

Work-up: Cool the reaction to room temperature and carefully pour it onto crushed ice. The

solid precipitate is collected by vacuum filtration, washed thoroughly with water, and dried.

Causality: Acetyl chloride acts as a dehydrating agent, facilitating the intramolecular cyclization

(lactamization) of the amic acid to form the dione.
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Step 3: Synthesis of 1-(4-Bromophenyl)piperidin-2-one

Reagents & Setup: In a 250 mL flask, dissolve the 1-(4-Bromophenyl)piperidin-2,6-dione (5.0

g, 18.5 mmol) in 100 mL of ethanol.

Reduction: Cool the solution in an ice bath and add sodium borohydride (NaBH₄) (0.70 g,

18.5 mmol) portion-wise over 30 minutes, keeping the temperature below 10°C.

Reaction: After the addition is complete, allow the reaction to warm to room temperature and

stir for 4-6 hours.

Work-up: Quench the reaction by the slow addition of 1N HCl until the pH is neutral. Remove

the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 50

mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel to yield the final product, 1-(4-Bromophenyl)piperidin-
2-one.

Causality: Sodium borohydride is a chemoselective reducing agent that will preferentially

reduce the less sterically hindered and more reactive imide carbonyl group over the amide

carbonyl, yielding the desired piperidin-2-one.

Spectroscopic Characterization (Predicted)
While experimental spectra are not publicly available, the key features can be predicted based

on the known spectroscopic data of its constituent parts: the 4-bromophenyl group and the

piperidin-2-one ring.

¹H NMR:

Aromatic Region (7.0-7.6 ppm): Two doublets characteristic of a 1,4-disubstituted benzene

ring are expected. The protons ortho to the bromine atom will appear as one doublet, and

the protons ortho to the nitrogen atom will appear as another.

Piperidinone Ring (1.8-3.8 ppm):
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A multiplet around 3.6-3.8 ppm for the two protons on the carbon adjacent to the

nitrogen (C6-H₂).

A multiplet around 2.4-2.6 ppm for the two protons on the carbon adjacent to the

carbonyl group (C3-H₂).

Multiplets in the range of 1.8-2.2 ppm for the remaining four protons on the piperidinone

ring (C4-H₂ and C5-H₂).

¹³C NMR:

Aromatic Region (115-145 ppm): Four signals are expected for the aromatic carbons,

including the carbon bearing the bromine atom (ipso-carbon) at a lower field.

Carbonyl Carbon (~170 ppm): A characteristic signal for the lactam carbonyl carbon.

Aliphatic Region (20-55 ppm): Signals corresponding to the four distinct methylene

carbons of the piperidinone ring.

Infrared (IR) Spectroscopy:

C=O Stretch: A strong absorption band around 1650-1680 cm⁻¹ for the amide carbonyl

group.

C-N Stretch: An absorption band around 1250-1350 cm⁻¹.

Aromatic C=C Stretch: Peaks in the 1450-1600 cm⁻¹ region.

C-Br Stretch: A signal in the fingerprint region, typically around 500-600 cm⁻¹.

Mass Spectrometry:

The mass spectrum should show a characteristic isotopic pattern for a bromine-containing

compound, with two major peaks for the molecular ion [M]⁺ and [M+2]⁺ of nearly equal

intensity, at m/z 253 and 255 (for ⁷⁹Br and ⁸¹Br isotopes, respectively).
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Relevance in Drug Discovery and Medicinal
Chemistry
The N-aryl piperidinone scaffold is a privileged structure in medicinal chemistry. The

piperidinone ring can act as a rigid scaffold to orient substituents in a defined three-dimensional

space, which is crucial for binding to biological targets.

CNS Agents: N-aryl piperidines and related heterocycles are prevalent in centrally acting

agents, including antidepressants and antipsychotics.[5] The lipophilic bromophenyl group

can facilitate passage across the blood-brain barrier.

Enzyme Inhibition: The lactam moiety can act as a hydrogen bond acceptor, interacting with

amino acid residues in the active sites of enzymes.

Metabolic Stability: The piperidinone ring is generally more resistant to metabolic

degradation than more flexible aliphatic chains.

While the specific biological activity of 1-(4-Bromophenyl)piperidin-2-one is uncharacterized,

its structural motifs are present in compounds with known pharmacological relevance. For

instance, related N-aryl piperidine derivatives have been investigated as potent agonists for the

human histamine H3 receptor.[6] Furthermore, the broader class of piperidine-containing

compounds has shown promise in the development of treatments for metabolic disorders.[7]

The 4-bromophenyl moiety, in particular, is a common feature in bioactive molecules and

serves as a handle for synthetic elaboration to explore structure-activity relationships (SAR).

Conclusion
1-(4-Bromophenyl)piperidin-2-one represents a structurally interesting and synthetically

accessible molecule. This guide provides its fundamental molecular and physical properties. By

leveraging established synthetic methodologies like the Beckmann rearrangement, a reliable

protocol for its synthesis can be confidently proposed, providing a solid foundation for its

preparation and subsequent investigation. Given the significant role of the N-aryl piperidinone

scaffold in medicinal chemistry, this compound is a valuable building block for the synthesis of

novel chemical entities with potential therapeutic applications. Further research into its

synthesis, characterization, and biological evaluation is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/41370973/
https://www.masterorganicchemistry.com/reaction-guide/beckmann-rearrangement/
https://www.mdpi.com/1422-8599/2023/1/m1548
https://pubchem.ncbi.nlm.nih.gov/compound/24692148
https://pubchem.ncbi.nlm.nih.gov/compound/2757159
https://pubs.acs.org/doi/10.1021/ol034331+
https://en.wikipedia.org/wiki/Beckmann_rearrangement
https://www.organic-chemistry.org/namedreactions/beckmann-rearrangement.shtm
https://pubmed.ncbi.nlm.nih.gov/20541426/
https://www.benchchem.com/product/b1292168?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. scbt.com [scbt.com]

2. masterorganicchemistry.com [masterorganicchemistry.com]

3. Beckmann rearrangement - Wikipedia [en.wikipedia.org]

4. Beckmann Rearrangement [organic-chemistry.org]

5. pubs.acs.org [pubs.acs.org]

6. Synthesis and structure-activity relationships of N-aryl-piperidine derivatives as potent
(partial) agonists for human histamine H3 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Discovery of novel 1-(4-aminophenylacetyl)piperidine derivatives as FXR partial agonists
for the potential treatment of metabolic dysfunction-associated steatohepatitis - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to 1-(4-
Bromophenyl)piperidin-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292168/docs#an-in-depth-technical-guide-to-1-4-
bromophenyl-piperidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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